molecular formula C9H14ClNOS B7946115 2-(4-Methoxyphenylthio)ethanamine hydrochloride

2-(4-Methoxyphenylthio)ethanamine hydrochloride

Cat. No.: B7946115
M. Wt: 219.73 g/mol
InChI Key: VZYPXVLRAYHCGJ-UHFFFAOYSA-N
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Description

2-(4-Methoxyphenylthio)ethanamine hydrochloride is a useful research compound. Its molecular formula is C9H14ClNOS and its molecular weight is 219.73 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

2-(4-methoxyphenyl)sulfanylethanamine;hydrochloride
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InChI

InChI=1S/C9H13NOS.ClH/c1-11-8-2-4-9(5-3-8)12-7-6-10;/h2-5H,6-7,10H2,1H3;1H
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InChI Key

VZYPXVLRAYHCGJ-UHFFFAOYSA-N
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Canonical SMILES

COC1=CC=C(C=C1)SCCN.Cl
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Molecular Formula

C9H14ClNOS
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Molecular Weight

219.73 g/mol
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Synthesis routes and methods

Procedure details

A mixture of 4-methoxybenzenethiol (25 g), 2-chloroethylamine HCl (1.1 eq.) and Cs2CO3 (2.4 eq.) in DMF (200 mL) was stirred at 60° C. for 2 days. The solvents were removed by evaporation under reduced pressure and the crude product was dissolved in 300 mL of EtOAc. The organic phase was washed with H2O (2×50 mL) and concentrated under reduced pressure. The residue was dissolved in 200 mL 1N HCl and washed with EtOAc (2×50 ml). Evaporation of the aqueous phase gave the desired product as HCl salt and white solid. Yield: 34.8 g, 91%. (The free amine can be obtained by treatment of the salt with 1N NaOH).
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